2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide

• Molecular Formula: C19H18N4S2
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 6-[2-(2,5-dimethylphenyl)sulfanylethyl]-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H18N4S2/c1-13-8-9-14(2)16(12-13)24-11-10-17-22-23-18(20-21-19(23)25-17)15-6-4-3-5-7-15/h3-9,12H,10-11H2,1-2H3
• InChI Key: QBSYRFCSJWGCCY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)SCCC2=NN3C(=NN=C3S2)C4=CC=CC=C4

Description

2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide is a novel compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a member of the triazolothiadiazole family and has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of 2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. Additionally, this compound has also been reported to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. Additionally, this compound has also been reported to possess anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide in lab experiments is its potent antitumor activity. This makes it an ideal compound for studying the mechanisms of cancer cell growth and proliferation. Additionally, this compound has also been found to possess antimicrobial activity, which makes it a useful compound for studying the mechanisms of bacterial and fungal growth.
However, one of the major limitations of using this compound is its potential toxicity. In vitro studies have shown that this compound can induce apoptosis in normal cells as well, which raises concerns about its potential side effects.

Future Directions

There are several future directions for research involving 2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide. One of the most significant directions is the development of more potent analogs of this compound with improved selectivity and reduced toxicity. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in other scientific research fields such as neuroscience and immunology. Finally, more in vivo studies are needed to evaluate the safety and efficacy of this compound for potential clinical applications.

Synthesis Methods

The synthesis of 2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide has been reported using various methods. One of the most commonly used methods involves the reaction of 2,5-dimethylphenyl ethanethiol with 3-phenyl-1,2,4-triazole-5-thiol in the presence of an oxidant such as hydrogen peroxide. This reaction results in the formation of the desired compound in good yields.

Scientific Research Applications

2,5-Dimethylphenyl 2-(3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethyl sulfide has shown potential applications in various scientific research fields. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit potent antitumor activity against various cancer cell lines. Additionally, this compound has also been found to possess antimicrobial activity against various bacterial and fungal strains.